Cas no 68922-74-7 (2-(2-Amino-4-nitrobenzoyl)pyridine)

• Product Name: 2-(2-Amino-4-nitrobenzoyl)pyridine
• CAS No: 68922-74-7
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 4928910
• Update Time: 2025-11-01

2-(2-Amino-4-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-4-nitrobenzoyl)pyridine

• Inchi： 1S/C12H9N3O3/c13-10-7-8(15(17)18)4-5-9(10)12(16)11-3-1-2-6-14-11/h1-7H,13H2
• InChI Key： MKDHOLNGVMNWND-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1C=CC(=CC=1N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 102

Additional information on 2-(2-Amino-4-nitrobenzoyl)pyridine

2-(2-Amino-4-nitrobenzoyl)pyridine (CAS No. 68922-74-7): A Comprehensive Overview

2-(2-Amino-4-nitrobenzoyl)pyridine (CAS No. 68922-74-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique molecular structure combining a pyridine ring with an amino-nitrobenzoyl moiety, exhibits properties that make it valuable for various applications. In this article, we delve into its chemical characteristics, synthesis methods, applications, and current market trends, while also addressing frequently asked questions by researchers and industry professionals.

The molecular formula of 2-(2-Amino-4-nitrobenzoyl)pyridine is C₁₂H₉N₃O₃, with a molecular weight of 243.22 g/mol. Its structure features a pyridine ring attached to a 2-amino-4-nitrobenzoyl group, which contributes to its reactivity and versatility. The presence of both amino and nitro functional groups allows for a wide range of chemical modifications, making it a useful intermediate in organic synthesis. Researchers often explore its potential in creating novel compounds with enhanced biological or material properties.

One of the most common queries about 2-(2-Amino-4-nitrobenzoyl)pyridine is its synthesis. The compound is typically prepared through the acylation of pyridine derivatives with 2-amino-4-nitrobenzoic acid or its activated esters. This process often involves the use of coupling reagents such as DCC (dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a catalyst. The reaction conditions, including temperature and solvent choice, are critical for achieving high yields and purity. Recent advancements in green chemistry have also explored solvent-free or microwave-assisted synthesis methods to improve efficiency and reduce environmental impact.

The applications of 2-(2-Amino-4-nitrobenzoyl)pyridine are diverse and span multiple industries. In pharmaceutical research, it serves as a key intermediate for the development of drug candidates targeting various diseases. Its structural features make it a promising scaffold for designing molecules with potential antibacterial, antifungal, or anticancer activities. Additionally, the compound's ability to form coordination complexes with metals has been exploited in material science, particularly in the development of luminescent materials and catalysts. These materials find use in sensors, optoelectronic devices, and catalytic processes.

Another area of interest is the role of 2-(2-Amino-4-nitrobenzoyl)pyridine in supramolecular chemistry. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it a valuable building block for constructing molecular assemblies and frameworks. Researchers are actively investigating its potential in creating metal-organic frameworks (MOFs) and other porous materials for gas storage, separation, and catalysis. These applications align with the growing demand for sustainable and energy-efficient technologies, a hot topic in contemporary scientific discussions.

From a market perspective, the demand for 2-(2-Amino-4-nitrobenzoyl)pyridine is steadily increasing, driven by its expanding applications in research and industry. Suppliers and manufacturers are focusing on optimizing production processes to meet the needs of academic institutions, pharmaceutical companies, and material science laboratories. The compound is typically available in small to medium quantities, with purity levels ranging from 95% to 99%. Pricing varies depending on the supplier, quantity, and purity, but it generally falls within the mid-range for specialty chemicals.

Safety and handling of 2-(2-Amino-4-nitrobenzoyl)pyridine are also important considerations. While the compound is not classified as highly hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles. Proper storage conditions, typically in a cool, dry place away from light and moisture, are essential to maintain its stability. Researchers are advised to consult the material safety data sheet (MSDS) for detailed information on handling and disposal.

In conclusion, 2-(2-Amino-4-nitrobenzoyl)pyridine (CAS No. 68922-74-7) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and chemical synthesis. Its unique structural features and reactivity make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advancing technology and innovation. For researchers and industry professionals seeking high-quality 2-(2-Amino-4-nitrobenzoyl)pyridine, partnering with reputable suppliers is crucial to ensure consistent performance and reliability in their work.